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Compound of Interest

Compound Name: Proglumide sodium

Cat. No.: B8530470 Get Quote

Abstract & Core Directive
Proglumide sodium (Na-Proglumide) is a non-selective cholecystokinin (CCK) receptor

antagonist used extensively to study gastrointestinal motility, pancreatic secretion, and CNS

signaling. Unlike its free acid counterpart, the sodium salt is engineered for hydrophilicity.

Critical Insight: The choice of solvent—Water vs. Dimethyl Sulfoxide (DMSO)—is not merely a

matter of solubility but of biological compatibility. While DMSO is a universal solvent for many

small molecules, Water is the superior and recommended vehicle for Proglumide Sodium.

Using DMSO for the salt form is often a procedural error stemming from protocols designed for

the free acid form. Unnecessary DMSO introduction compromises cell viability in vitro and

introduces vehicle toxicity variables in vivo.

This guide provides the definitive protocols for aqueous preparation and delineates the narrow

use-cases where DMSO might still be required.

Physicochemical Profile & Solvent Selection Logic
Understanding the molecular properties is the first step to reproducible stock generation.

Table 1: Physicochemical Properties of Proglumide
Sodium
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Property Specification Notes

Chemical Name Proglumide sodium salt
Distinct from Proglumide (Free

Acid)

Molecular Weight 356.39 g/mol
Use this value for Molarity

calculations

Formula C₁₈H₂₅N₂NaO₄

Solubility (Water) ~35 mg/mL (100 mM) Preferred. Highly soluble.[1]

Solubility (DMSO) Variable / Not Recommended

Sodium salts often show

poor/slow solubility in DMSO

compared to free acids.

Storage (Solid)
Desiccate at RT (+15°C to

+25°C)

Hygroscopic; keep tightly

sealed.

Storage (Solution) -20°C (Aliquot)
Stable for ~1 month. Avoid

freeze-thaw.

Decision Logic: The "Why" Behind the Solvent
The following decision tree illustrates the logical flow for selecting the correct solvent based on

the specific form of the compound and the intended application.
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Start: Select Compound Form

Proglumide (Free Acid)
(Hydrophobic)

Proglumide Sodium
(Hydrophilic Salt)

Solvent: DMSO
(Required for solubility)

Low aqueous solubility

Solvent: Distilled Water
(Gold Standard)

High aqueous solubility

Intended Application?

In Vitro (Cell Culture)

Direct addition

In Vivo (Animal Models)

Safe for injection

CRITICAL ALERT:
DMSO > 0.1% is toxic to

primary neurons/acini

Requires high dilution

Click to download full resolution via product page

Figure 1: Solvent Selection Decision Tree. Note that Proglumide Sodium is specifically

optimized for aqueous solubility, negating the need for DMSO in most workflows.

Protocol A: Aqueous Stock Preparation (Gold
Standard)
Application: In vitro cell culture (acini, neurons, cancer lines), In vivo injection (IP, IV, Oral).

Target Concentration: 50 mM (Stock).

Materials
Proglumide Sodium Salt (Purity ≥98%).[1]
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Sterile Milli-Q Water (18.2 MΩ·cm) or USP-grade Water for Injection (WFI).

0.22 µm Polyethersulfone (PES) Syringe Filter (Low protein binding).

Sterile light-protected microcentrifuge tubes (Amber).

Step-by-Step Workflow
Calculation: To prepare 10 mL of a 50 mM stock solution: ngcontent-ng-c3932382896=""

_nghost-ng-c102404335="" class="ng-star-inserted display">

Weighing:

Equilibrate the vial to room temperature before opening to prevent condensation (the salt

is hygroscopic).

Weigh 178.2 mg of Proglumide Sodium into a sterile 15 mL conical tube.

Dissolution:

Add 8.0 mL of sterile water.

Vortex gently for 30–60 seconds. The salt should dissolve rapidly at room temperature.

Note: Do not sonicate unless absolutely necessary, as heat can degrade the compound.

Adjust final volume to 10.0 mL with water.

Sterilization (Crucial for Biology):

Pass the solution through a 0.22 µm PES syringe filter into a sterile receiver.

Why PES? Nylon filters can bind certain small molecules; PES is preferred for aqueous

drug recovery.

Aliquot & Storage:

Dispense into 100 µL – 500 µL aliquots in amber tubes.
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Store at -20°C.

Stability:[2] Stable for up to 1 month. Discard after 1 month or if precipitate forms.

Protocol B: DMSO Preparation (Conditional)
Application: High-throughput screening (HTS) libraries where DMSO is the universal solvent, or

co-formulation with hydrophobic drugs. Warning: Not recommended for primary cell culture due

to vehicle toxicity.

Materials
Anhydrous DMSO (Dimethyl Sulfoxide), Grade ≥99.9%.

Note: DMSO is hygroscopic. Use a fresh bottle or one stored over molecular sieves.

Step-by-Step Workflow
Safety Check: DMSO penetrates skin and carries dissolved contaminants into the body.

Wear nitrile gloves.

Dissolution:

Weigh desired mass (e.g., 10 mg).

Add Anhydrous DMSO to achieve 10–50 mM.

Vortex vigorously.[3]

Observation: Dissolution may be slower than in water. If undissolved particles remain,

warm gently to 37°C (water bath) for 2 minutes.

Storage:

DMSO freezes at ~18°C. Storing at -20°C will freeze the stock solid.

Freeze-Thaw Risk: Repeated freezing/thawing of DMSO stocks can introduce water

(condensation), which may cause the sodium salt to precipitate or degrade over long

periods.
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Recommendation: Use single-use aliquots to avoid freeze-thaw cycles.

Experimental Workflow Visualization
The following diagram outlines the critical path for preparing and validating the stock solution.

1. Equilibrate
(Prevent Condensation)

2. Weigh Mass
(e.g., 178.2 mg)

3. Dissolve
(Water preferred)

4. Filter Sterilize
(0.22 µm PES)

QC Check:
Clear? No Precipitate?

5. Aliquot & Freeze
(-20°C)

Fail (Vortex/Warm) Pass

Click to download full resolution via product page

Figure 2: Preparation Workflow for Proglumide Sodium Stock Solution.

Quality Control & Troubleshooting
Issue Probable Cause Corrective Action

Precipitation upon thawing
Low temperature solubility limit

reached or water evaporation.

Vortex at room temperature. If

precipitate persists, warm to

37°C. If still insoluble, discard.

Yellowing of solution
Oxidation (common in old

DMSO stocks).
Discard. Prepare fresh.

Cell Toxicity (In Vitro)
DMSO concentration > 0.1%

or Osmotic shock.

Switch to Water Protocol

(Protocol A). If using DMSO,

ensure final dilution is >1:1000.

pH Drift
Sodium salt is alkaline;

unbuffered water may drift.

For precise analytical work,

dissolve in PBS (Phosphate

Buffered Saline) instead of

water, provided concentration

is <20 mM to avoid salting out.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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